Cas no 362662-48-4 (3,3',4,4',5'-Pentahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3,3',5'-Tri-Me ether)

• Product Name: 3,3',4,4',5'-Pentahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3,3',5'-Tri-Me ether
• CAS No: 362662-48-4
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 6717777
• PubChem ID: 10249666
• Update Time: 2024-03-03

3,3',4,4',5'-Pentahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3,3',5'-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• 362662-48-4
• (3R,4R)-3-(4-Hydroxy-3-methoxy-benzyl)-4-(4-hydroxy-3,5-dimethoxybenzyl)dihydrofuran-2(3H)-one
• 3,3',4,4',5'-Pentahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3,3',5'-Tri-Me ether

• Inchi： 1S/C21H24O7/c1-25-17-8-12(4-5-16(17)22)7-15-14(11-28-21(15)24)6-13-9-18(26-2)20(23)19(10-13)27-3/h4-5,8-10,14-15,22-23H,6-7,11H2,1-3H3
• InChI Key： QQJNIQAYUUHBGC-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(CC2C(=O)OCC2CC2C=C(OC)C(O)=C(OC)C=2)C=1

Computed Properties

• Exact Mass: 388.15220310g/mol
• Monoisotopic Mass: 388.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans